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Compound of Interest

Compound Name: Ketac Cem Radiopaque

Cat. No.: B1179176 Get Quote

Essential Safety and Handling of Ketac Cem
Radiopaque
For laboratory professionals, including researchers and scientists in drug development, the

safe handling of dental materials like Ketac Cem Radiopaque is paramount. This guide

provides essential, step-by-step safety and logistical information, from personal protective

equipment (PPE) to operational procedures and disposal plans, ensuring a secure laboratory

environment.

Personal Protective Equipment (PPE)
The appropriate selection and use of PPE are the first line of defense against potential hazards

when handling Ketac Cem Radiopaque. The product consists of a powder and a liquid, each

with specific safety considerations. The liquid component, in particular, is classified as a serious

eye irritant.[1]
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PPE Category Specification Rationale

Eye and Face Protection
Safety glasses with side

shields or a face shield.

To protect against splashes of

the liquid component, which

can cause serious eye

irritation.[1][2]

Hand Protection
Protective gloves are

recommended.[3]

To prevent skin contact with

the mixed cement or its

individual components.[3][4][5]

Respiratory Protection

Generally not required under

normal, well-ventilated

conditions.

Airborne exposures are not

expected to be significant with

normal use.[2] Use in a well-

ventilated area is

recommended.[2][6]

Protective Clothing
A lab coat or other protective

work clothing.[3][5]

To protect skin and personal

clothing from contamination.

Operational Plan: Step-by-Step Handling Protocol
Following a standardized protocol for the preparation, application, and cleanup of Ketac Cem
Radiopaque minimizes risks and ensures consistent results.

Preparation and Mixing

Ensure Adequate Ventilation: Work in a well-ventilated area to minimize the inhalation of any

dust from the powder or vapors from the liquid.[2][6]

Don Appropriate PPE: Before handling the material, put on safety glasses with side shields,

protective gloves, and a lab coat.[3][5]

Dispense Components: Shake the powder bottle to loosen the contents.[7] Dispense one

level scoop of powder and two drops of liquid onto a mixing pad or glass slab.[7][8] The

recommended powder-to-liquid mixing ratio is 3.8:1 by weight.[7]

Mixing: Add the powder to the liquid in one portion.[7] Mix rapidly with a spatula for

approximately 1 minute to achieve a homogeneous, viscous consistency.[7][8]
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Working and Setting Times

The following times are based on a room temperature of 23°C (73°F) and 50% relative

humidity. Higher temperatures will shorten these times.[7]

Stage Time (minutes:seconds)

Mixing 1:00

Application (including mixing) 3:30

Setting (from beginning of mix) 7:00

Application and Cleanup

Application: Apply the mixed cement as required for the specific research or experimental

protocol.

Cleanup of Instruments: Immediately after use, clean spatulas and other instruments with an

alcohol gauze to prevent the cement from setting and hardening on them.[8]

Hand Washing: Wash hands thoroughly with soap and water after handling the material and

removing gloves.[6][9]

Disposal Plan
Proper disposal of unused materials and contaminated items is crucial to prevent

environmental contamination and potential health hazards.

Unused Material: Dispose of waste product in a permitted industrial waste facility.[6][9] One

disposal alternative is incineration in a permitted waste incineration facility.[6][9]

Contaminated Items: Items such as used mixing pads, gloves, and paper towels should be

collected in a designated waste container.

Regulatory Compliance: Always consult and adhere to local, regional, and national

regulations for waste disposal.[2] The EPA Hazardous Waste Number (RCRA) for the
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uncured liquid may be D002 (Corrosive) in some jurisdictions; however, the powder is

generally not regulated as hazardous waste.[2][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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